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Compound of Interest

Compound Name: PD 116152

Cat. No.: B609865

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity and Origin

PD 116152 is a highly substituted phenazine-based compound with demonstrated antitumor
activity.[1] Its chemical structure has been identified as methyl 6-formyl-4,7,9-trihydroxy-8-
methyl-1-phenazinecarboxylate.[1] This antibiotic was first isolated from the culture broth of a
Streptomyces species, designated RL-377.[1] The structure was elucidated using
spectroscopic methods and confirmed by X-ray diffraction analysis.[1]

Biological Activity

PD 116152 has been characterized as a novel antitumor antibiotic.[1] However, detailed
guantitative data regarding its efficacy, such as IC50 values against various cancer cell lines
and in vivo antitumor activity, are not available in publicly accessible literature. Further research
into the primary scientific publications is required to ascertain the full spectrum of its biological
activity.

Mechanism of Action

The precise mechanism of action for PD 116152 has not been extensively detailed in the
available literature. As a phenazine derivative with antitumor properties, it may share
mechanisms with other compounds in this class, which are known to intercalate with DNA or
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generate reactive oxygen species, leading to cytotoxicity. However, specific signaling pathways
affected by PD 116152 have not been elucidated.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological evaluation of PD
116152 are contained within the original research publication, which is not broadly available.
Access to this primary source is necessary to provide comprehensive methodologies.

Data Presentation

Due to the limited availability of public data, a quantitative data summary table cannot be
provided at this time.

Visualizations

Without information on the mechanism of action and related signaling pathways, the creation of
a relevant Graphviz diagram is not currently possible.

In conclusion, while the fundamental identity of PD 116152 as a phenazine antitumor antibiotic
from a Streptomyces source is established, a comprehensive technical guide as requested
cannot be fully generated from the currently accessible scientific literature. The core
requirements of quantitative data, detailed experimental protocols, and signaling pathway
information are contingent on the full-text of the original research article and any subsequent
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: PD 116152 (CAS Number
101708-64-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609865#pd-116152-cas-number-101708-64-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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